
An In-Depth Technical Guide to 1-(2,5-
Dibromophenyl)sulfonylimidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(2,5-

Dibromophenyl)sulfonylimidazole

Cat. No.: B369545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(2,5-
Dibromophenyl)sulfonylimidazole, a compound of interest in medicinal chemistry and drug

development. Although a specific CAS number for this molecule is not publicly registered,

indicating its potential novelty, this document extrapolates its likely synthesis, physicochemical

properties, and potential biological activities based on established knowledge of structurally

similar arylsulfonylimidazole and sulfonamide derivatives. This guide offers detailed

experimental protocols, data on related compounds for comparative analysis, and

visualizations of synthetic and potential biological pathways to support further research and

development efforts.

Introduction
Sulfonamide derivatives are a cornerstone of modern pharmacology, exhibiting a wide

spectrum of biological activities including antimicrobial, anticancer, anti-inflammatory, and

antiviral properties.[1] The incorporation of a halogenated phenylsulfonyl moiety onto a

heterocyclic scaffold like imidazole can significantly influence the molecule's lipophilicity,

electronic properties, and ultimately its biological efficacy. The target molecule, 1-(2,5-
Dibromophenyl)sulfonylimidazole, combines the structural features of a dibrominated phenyl

ring, a sulfonamide linker, and an imidazole ring, suggesting a potential for unique
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pharmacological activities. This guide serves as a foundational resource for researchers

interested in the synthesis and evaluation of this novel compound.

Physicochemical Properties (Predicted)
While experimental data for the target compound is not available, its properties can be

predicted based on its constituent parts.

Property
Predicted
Value/Characteristic

Rationale

Molecular Formula C₉H₆Br₂N₂O₂S
Based on structural

components.

Molecular Weight 381.99 g/mol
Calculated from the molecular

formula.

Appearance Likely a white to off-white solid
Typical for small organic

molecules of this class.

Solubility

Poorly soluble in water; soluble

in organic solvents like DMF,

DMSO, and chlorinated

solvents.

The aromatic rings and

bromine atoms contribute to its

lipophilicity.

Melting Point Expected to be relatively high
Crystalline solid nature of

similar compounds.

Synthesis
The most probable synthetic route to 1-(2,5-Dibromophenyl)sulfonylimidazole is via a

nucleophilic substitution reaction between 2,5-dibromobenzenesulfonyl chloride and imidazole.

Proposed Synthetic Scheme
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Reactants Reagents & Solvent

Product

2,5-Dibromobenzenesulfonyl Chloride

1-(2,5-Dibromophenyl)sulfonylimidazole

+ Imidazole

Imidazole Base (e.g., Triethylamine, Sodium Hydride)

facilitates reaction

Aprotic Solvent (e.g., DMF, Acetonitrile)

reaction medium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b369545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Receptor Tyrosine Kinase (RTK)

RAS

RAF

MEK

ERK

Transcription Factors (e.g., c-Myc, AP-1)

1-(2,5-Dibromophenyl)sulfonylimidazole

Potential Inhibition

Cell Proliferation, Survival, Differentiation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b369545?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b369545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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